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Compound of Interest

Compound Name:
4-Amino-3,5-

dichlorophenacylbromide

Cat. No.: B195759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 4-Amino-3,5-dichlorophenacylbromide, a key intermediate in organic and

medicinal chemistry.

Chemical Identity and Properties
4-Amino-3,5-dichlorophenacylbromide, also known by its IUPAC name 1-(4-amino-3,5-

dichlorophenyl)-2-bromoethanone, is a halogenated aromatic ketone.[1] It is recognized for its

role as a versatile building block in the synthesis of various bioactive molecules.[1]

Table 1: Chemical and Physical Properties of 4-Amino-3,5-dichlorophenacylbromide
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Property Value Source(s)

CAS Number 37148-47-3 [2][3][4]

Molecular Formula C₈H₆BrCl₂NO [2][4]

Molecular Weight 282.95 g/mol [2]

Appearance
Off-White to Yellow

Solid/Crystalline Powder
[2][3][5]

Melting Point 140-150 °C [2][5][6][7]

Boiling Point
396.4 °C at 760 mmHg

(Predicted)
[2][6][7]

Density 1.764 g/cm³ (Predicted) [2][6][7]

Solubility

Slightly soluble in DMSO and

Ethyl Acetate. Low solubility in

water. Soluble in some alcohol

and ether solvents.

[2][5][6]

InChI Key
ATKJJUFAWYSFID-

UHFFFAOYSA-N
[6]

SMILES

C(=O)

(C1=CC(Cl)=C(N)C(Cl)=C1)C

Br

[6]

Applications in Research and Development
4-Amino-3,5-dichlorophenacylbromide serves primarily as a crucial intermediate in organic

synthesis.[3][5] Its main applications include:

Pharmaceutical Synthesis: It is a key precursor in the synthesis of various pharmaceutical

compounds.[5][6] Notably, it is used as an intermediate in the synthesis of Clenbuterol, a β2-

adrenergic agonist.[3][6]

Reference Standard: It is utilized as an impurity reference standard for Clenbuterol, which is

essential for quality control in drug manufacturing.[3][6]
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Organic Synthesis: The compound's reactive bromoacetyl group makes it a valuable reagent

for introducing the 4-amino-3,5-dichlorophenyl moiety into various molecular scaffolds.[1]

Experimental Protocols
Synthesis of 4-Amino-3,5-dichlorophenacylbromide

The synthesis of 4-Amino-3,5-dichlorophenacylbromide is typically achieved through the

bromination of its precursor, 4-amino-3,5-dichloroacetophenone.[3][6]

Materials:

4-amino-3,5-dichloroacetophenone

Chloroform

Bromine

Ethanol

Procedure:

Dissolve 4-amino-3,5-dichloroacetophenone in chloroform in a suitable reaction vessel.

Heat the solution to 65°C.

While maintaining the temperature and stirring, add bromine dropwise to the reaction

mixture.

After the addition of bromine is complete, continue stirring for a few minutes.

Add ethanol to the reaction mixture and continue to stir.

Cool the mixture to induce crystallization.

Collect the crystals by filtration.

Wash the filtered crystals with chloroform.
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Dry the final product at a low temperature to yield 4-Amino-3,5-dichlorophenacylbromide.

[6]

Starting Materials

Reaction Steps Workup & Purification Final Product

4-Amino-3,5-
dichloroacetophenone

Dissolve A in B
and heat to 65°CChloroform

Bromine

Add Bromine (C)
dropwise with stirring

Add Ethanol
and stir Cool to crystallize Filter crystals Wash with Chloroform Dry at low temperature 4-Amino-3,5-dichlorophenacylbromide

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Amino-3,5-dichlorophenacylbromide.

Safety and Handling
4-Amino-3,5-dichlorophenacylbromide is an organic compound that requires careful

handling in a laboratory setting.[5] It may cause irritation to the skin, eyes, and respiratory

system.[5][8]

Recommended Safety Precautions:

Use in a well-ventilated area or under a fume hood.[8]

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[5]

Avoid direct contact with skin and eyes.[5]
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Avoid inhalation of dust.[8]

In case of contact, rinse the affected area with plenty of water.[8] For eye contact, rinse

cautiously with water for several minutes.[8]

If inhaled, move to fresh air.[2]

Store in a cool, dry place, under an inert atmosphere, and away from moisture.[6] A storage

temperature of -20°C is recommended.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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